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Compound of Interest

Compound Name: Ac-YVAD-pNA

Cat. No.: B057269

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ac-YVAD-pNA (Acetyl-Tyrosyl-Valyl-Alanyl-Aspartyl-p-Nitroanilide) is a specific chromogenic
substrate for caspase-1, an enzyme pivotal in inflammatory signaling pathways. Accurate
reconstitution and proper storage of the Ac-YVAD-pNA powder are critical for reliable and
reproducible results in caspase-1 activity assays. These application notes provide detailed
protocols for the reconstitution and storage of Ac-YVAD-pNA, as well as a comprehensive
method for its use in a colorimetric caspase-1 activity assay.
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Parameter Description

Acetyl-Tyrosyl-Valyl-Alanyl-Aspartyl-p-

Full Name

Nitroanilide
Abbreviation Ac-YVAD-pNA
Molecular Formula C29H36N6010
Molecular Weight 628.63 g/mol
Appearance White to beige powder

) o Chromogenic substrate for caspase-1 activity
Primary Application
assays

Reconstitution and Storage Protocols

Proper handling and storage of Ac-YVAD-pNA are essential to maintain its stability and ensure

the integrity of experimental data.

Reconstitution of Ac-YVAD-pNA Powder

The recommended solvent for reconstituting Ac-YVAD-pNA powder is dimethyl sulfoxide
(DMSO).

Protocol for Preparing a 4 mM Stock Solution:

e Pre-equilibration: Allow the vial of Ac-YVAD-pNA powder to equilibrate to room temperature
before opening to prevent condensation.

e Solvent Addition: Using a calibrated pipette, add the appropriate volume of high-purity,
anhydrous DMSO to the vial to achieve a 4 mM stock solution. For example, to a 1 mg vial of
Ac-YVAD-pNA (MW: 628.63), add 397.7 pL of DMSO.

» Dissolution: Gently vortex or sonicate the vial to ensure the powder is completely dissolved.
The resulting solution should be clear.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in low-protein-binding microcentrifuge tubes.
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Storage of Ac-YVAD-pNA
The storage conditions for Ac-YVAD-pNA depend on whether it is in powdered or reconstituted
form.
Storage ) . .
Form Duration Special Instructions
Temperature
Store in a desiccated
Powder -20°C Up to 1 year ]
environment.
] Store in tightly sealed
Reconstituted Stock )
S -20°C Up to 1 month[1] aliquots, protected
Solution (in DMSO) ]
from light.[1]
) Store in tightly sealed
Reconstituted Stock )
-80°C Up to 6 months[1] aliquots, protected

Solution (in DMSO) f light.[1]
rom light.

Experimental Protocol: Colorimetric Caspase-1
Activity Assay

This protocol outlines the steps for measuring caspase-1 activity in cell lysates using Ac-
YVAD-pNA. The principle of this assay is the cleavage of the p-nitroanilide (pNA) moiety from
the Ac-YVAD-pNA substrate by active caspase-1, which results in a yellow-colored product
that can be quantified by measuring its absorbance at 405 nm.

Materials and Reagents

o Cells or tissues of interest
¢ Inducing agent for apoptosis or inflammation
e Ac-YVAD-pNA stock solution (4 mM in DMSO)

o Cell Lysis Buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NacCl, 0.1% CHAPS, 1 mM EDTA,
10% glycerol)
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e 2X Reaction Buffer (e.g., 100 mM HEPES, pH 7.4, 200 mM NacCl, 0.2% CHAPS, 2 mM
EDTA, 20% glycerol, 20 mM DTT)

« Dithiothreitol (DTT)
e Phosphate-Buffered Saline (PBS), ice-cold
o 96-well flat-bottom microplate

o Microplate reader capable of measuring absorbance at 405 nm

Procedure

1. Preparation of Cell Lysates:

 Induce apoptosis or inflammation in your cell culture or tissue model. Include an untreated
control group.

e Harvest cells (typically 1-5 x 10° cells per sample) by centrifugation at 250 x g for 10 minutes
at 4°C.

e Wash the cell pellet once with ice-cold PBS and centrifuge again.

e Resuspend the cell pellet in 50 pL of chilled Cell Lysis Buffer per 1-2 x 10° cells.
 Incubate the lysate on ice for 10-15 minutes.

o Centrifuge the lysate at 10,000 x g for 1 minute at 4°C to pellet cellular debris.

o Carefully transfer the supernatant, which contains the cytosolic proteins, to a new pre-chilled
tube. Keep the lysate on ice.

o (Optional but recommended) Determine the protein concentration of the lysate using a
suitable protein assay (e.g., BCA assay). This allows for the normalization of caspase-1
activity to the total protein content. The expected protein concentration is typically in the
range of 2-4 mg/mL.[2]

2. Caspase-1 Activity Assay:
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* In a 96-well microplate, add 50 pL of cell lysate (containing approximately 100-200 ug of total
protein) to each well.

» Prepare the complete 2X Reaction Buffer by adding DTT to a final concentration of 20 mM
immediately before use.

e Add 50 pL of the complete 2X Reaction Buffer to each well containing the cell lysate.

e Add 5 pL of the 4 mM Ac-YVAD-pNA stock solution to each well. This results in a final
substrate concentration of 200 pM.

e Include the following controls:

o Blank: 50 uL of Cell Lysis Buffer, 50 uL of 2X Reaction Buffer, and 5 pL of Ac-YVAD-pNA
stock solution.

o Negative Control: Lysate from untreated cells.
o No Substrate Control: 50 pL of cell lysate and 55 pL of 2X Reaction Buffer.

 Incubate the plate at 37°C for 1-2 hours, protected from light. The optimal incubation time
may need to be determined empirically based on the level of caspase-1 activity in the
samples.

o Measure the absorbance at 405 nm using a microplate reader.

3. Data Analysis:

e Subtract the absorbance value of the blank from all other readings.

e The level of caspase-1 activity is proportional to the absorbance at 405 nm.

e The results can be expressed as the fold-increase in caspase-1 activity by comparing the
absorbance of the treated samples to the negative control.

Signaling Pathways and Experimental Workflow
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Caspase-1 Activation via the Canonical NLRP3
Inflammasome

The activation of caspase-1 is a tightly regulated process, often mediated by multiprotein
complexes called inflammasomes. The NLRP3 inflammasome is one of the most well-
characterized inflammasomes. Its activation is typically a two-step process:

» Priming (Signal 1): Pathogen-associated molecular patterns (PAMPS) or damage-associated
molecular patterns (DAMPS) bind to pattern recognition receptors (PRRS) like Toll-like
receptors (TLRs). This leads to the activation of the transcription factor NF-kB, which
upregulates the expression of NLRP3 and pro-IL-1[.

o Activation (Signal 2): A variety of stimuli, such as ATP, pore-forming toxins, and crystalline
substances, trigger the assembly of the NLRP3 inflammasome. NLRP3 oligomerizes and
recruits the adaptor protein ASC (apoptosis-associated speck-like protein containing a
CARD). ASC, in turn, recruits pro-caspase-1, leading to its proximity-induced auto-activation.

Active caspase-1 then cleaves its substrates, including pro-IL-1(3 and pro-IL-18, into their
mature, pro-inflammatory forms. It also cleaves Gasdermin D, leading to a form of inflammatory
cell death known as pyroptosis.
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Caption: Canonical NLRP3 inflammasome activation pathway.
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Experimental Workflow for Caspase-1 Activity Assay

The following diagram illustrates the logical flow of the caspase-1 activity assay, from sample
preparation to data analysis.
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Caption: Experimental workflow for the colorimetric caspase-1 activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Reconstitution and Storage of Ac-YVAD-pNA Powder:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057269#reconstitution-and-storage-of-ac-yvad-pna-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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